Pulsed laser welding of macroscopic 3D graphene materials†
Materials Horizons Pub Date: 2023-09-22 DOI: 10.1039/D3MH01148H
Abstract
Welding is a key missing manufacturing technique in graphene science. Due to the infusibility and insolubility, reliable welding of macroscopic graphene materials is impossible using current diffusion-bonding methods. This work reports a pulsed laser welding (PLW) strategy allowing for directly and rapidly joining macroscopic 3D porous graphene materials under ambient conditions. Central to the concept is introducing a laser-induced graphene solder converted from a designed unique precursor to promote joining. The solder shows an electrical conductivity of 6700 S m−1 and a mechanical strength of 7.3 MPa, over those of most previously reported porous graphene materials. Additionally, the PLW technique enables the formation of high-quality welded junctions, ensuring the structural integrity of weldments. The welding mechanism is further revealed, and two types of connections exist between solder and base structures, i.e., intermolecular force and covalent bonding. Finally, an array of complex 3D graphene architectures, including lateral heterostructures, Janus structures, and 3D patterned geometries, are fabricated through material joining, highlighting the potential of PLW to be a versatile approach for multi-level assembly and heterogeneous integration. This work brings graphene into the laser welding club and paves the way for the future exploration of the exciting opportunities inherent in material integration and repair.
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